Cas no 476438-73-0 (N-{5-(butan-2-ylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide)

• Product Name: N-{5-(butan-2-ylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide
• CAS No: 476438-73-0
• MF: C₂₀H₃₂N₄OS
• MW: 376.559283256531
• CID: 6225415
• PubChem ID: 3583940
• Update Time: 2025-07-01

N-{5-(butan-2-ylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(butan-2-ylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide
• N-{[5-(butan-2-ylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide
• F0528-1523
• (1s,3s)-N-((5-(sec-butylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide
• N-[(5-butan-2-ylsulfanyl-4-ethyl-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide
• SR-01000006802
• VU0493905-1
• 476438-73-0
• AKOS024580456
• SR-01000006802-1

• Inchi： 1S/C20H32N4OS/c1-4-13(3)26-19-23-22-17(24(19)5-2)12-21-18(25)20-9-14-6-15(10-20)8-16(7-14)11-20/h13-16H,4-12H2,1-3H3,(H,21,25)
• InChI Key： LPAZYOHXXPDVOV-UHFFFAOYSA-N
• SMILES： S(C(C)CC)C1=NN=C(CNC(C23CC4CC(CC(C4)C2)C3)=O)N1CC

Computed Properties

• Exact Mass: 376.22968283g/mol
• Monoisotopic Mass: 376.22968283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 85.1Ų

Additional information on N-{5-(butan-2-ylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide

Comprehensive Overview of N-{5-(butan-2-ylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide (CAS No. 476438-73-0)

N-{5-(butan-2-ylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide (CAS No. 476438-73-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of an adamantane moiety further enhances its stability and lipophilicity, making it a promising candidate for drug development.

The molecular structure of N-{5-(butan-2-ylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide combines a 1,2,4-triazole ring with a butan-2-ylsulfanyl group and an adamantane-1-carboxamide unit. This combination is particularly intriguing to researchers exploring small-molecule therapeutics and enzyme inhibitors. Recent studies have highlighted the potential of such compounds in targeting neurological disorders and metabolic diseases, aligning with current trends in precision medicine and personalized healthcare.

In the context of drug discovery, the adamantane group in this compound is noteworthy due to its ability to improve blood-brain barrier penetration, a critical factor in developing treatments for conditions like Alzheimer's disease and Parkinson's disease. Additionally, the 1,2,4-triazole scaffold is a common pharmacophore in antiviral agents, which has sparked interest in its potential role in combating emerging viral infections. This aligns with the growing public focus on infectious disease research and pandemic preparedness.

From a synthetic chemistry perspective, the preparation of N-{5-(butan-2-ylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide involves multi-step reactions, including cyclization, alkylation, and amide coupling. These processes are often optimized for yield and purity, as the compound's efficacy in biological systems depends heavily on its chemical integrity. Researchers are also exploring green chemistry approaches to synthesize such molecules, reflecting the broader industry shift toward sustainable practices.

The compound's physicochemical properties, such as solubility, melting point, and stability under various conditions, are critical for its formulation into viable pharmaceutical products. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict these properties more accurately, reducing the time and cost associated with experimental trials. This is particularly relevant given the increasing demand for faster drug development cycles and cost-effective therapies.

In summary, N-{5-(butan-2-ylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide (CAS No. 476438-73-0) represents a fascinating intersection of medicinal chemistry and drug design. Its structural complexity and potential therapeutic applications make it a subject of ongoing research, particularly in areas like neurodegenerative diseases and antiviral therapy. As the scientific community continues to explore its capabilities, this compound may play a pivotal role in addressing some of the most pressing health challenges of our time.